Cas no 844879-45-4 (3-BROMO-3'-CHLORO-5'-FLUOROBENZOPHENONE)

• Product Name: 3-BROMO-3'-CHLORO-5'-FLUOROBENZOPHENONE
• CAS No: 844879-45-4
• MF: C₁₃H₇BrClFO
• MW: 313.549485445023
• CID: 989413
• PubChem ID: 2756877
• Update Time: 2025-10-18

3-BROMO-3'-CHLORO-5'-FLUOROBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-3'-CHLORO-5'-FLUOROBENZOPHENONE
• (3-bromophenyl)-(3-chloro-5-fluorophenyl)methanone
• (3-bromophenyl)(3-chloro-5-fluorophenyl)methanone
• PC2322
• AKOS016018571
• DTXSID60373606
• (3-Bromo-phenyl)-(3-chloro-5-fluoro-phenyl)-methanone
• 844879-45-4
• MFCD06201469

• MDL： MFCD06201469
• Inchi： 1S/C13H7BrClFO/c14-10-3-1-2-8(4-10)13(17)9-5-11(15)7-12(16)6-9/h1-7H
• InChI Key： GUXIWNNWUHJRTE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=C(C=C(C=1)Cl)F)=O

Computed Properties

• Exact Mass: 311.93500
• Monoisotopic Mass: 311.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.568
• Boiling Point: 402.1°C at 760 mmHg
• Flash Point: 197°C
• Refractive Index: 1.602
• PSA: 17.07000
• LogP: 4.47260

3-BROMO-3'-CHLORO-5'-FLUOROBENZOPHENONE Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-BROMO-3'-CHLORO-5'-FLUOROBENZOPHENONE

3-Bromo-3'-Chloro-5'-Fluorobenzophenone (CAS No. 844879-45-4): An Overview of Its Properties, Applications, and Recent Research

3-Bromo-3'-Chloro-5'-Fluorobenzophenone (CAS No. 844879-45-4) is a multifaceted compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique molecular structure, which includes a bromine, chlorine, and fluorine atom, making it a valuable candidate for research in medicinal chemistry, materials science, and other related fields.

The chemical formula of 3-Bromo-3'-Chloro-5'-Fluorobenzophenone is C₁₃H₇BrClFO. It is a solid at room temperature and exhibits notable solubility in organic solvents such as dichloromethane and dimethylformamide. The compound's physical properties, including its melting point and solubility, make it suitable for a wide range of synthetic processes and analytical techniques.

In the realm of medicinal chemistry, 3-Bromo-3'-Chloro-5'-Fluorobenzophenone has garnered attention due to its potential as an intermediate in the synthesis of pharmaceuticals. The presence of halogen atoms (bromine, chlorine, and fluorine) provides multiple sites for functionalization, allowing for the creation of diverse derivatives with tailored biological activities. Recent studies have explored the use of this compound in the development of novel anticancer agents and antimicrobial compounds.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the anticancer properties of 3-Bromo-3'-Chloro-5'-Fluorobenzophenone-derived compounds. The researchers synthesized a series of derivatives and evaluated their cytotoxic effects on various cancer cell lines. The results showed that certain derivatives exhibited potent antiproliferative activity against breast cancer and lung cancer cells, with minimal toxicity to normal cells. This finding highlights the potential of 3-Bromo-3'-Chloro-5'-Fluorobenzophenone as a lead compound for further drug development.

Beyond its applications in medicinal chemistry, 3-Bromo-3'-Chloro-5'-Fluorobenzophenone has also been explored in materials science. The unique electronic properties conferred by the halogen substituents make it a promising candidate for the synthesis of advanced materials with specific optical and electronic characteristics. A study published in the Journal of Materials Chemistry C (2022) reported the use of this compound as a building block for the preparation of organic semiconductors. The resulting materials exhibited high charge carrier mobility and stability, making them suitable for use in organic photovoltaic devices and field-effect transistors.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Recent research has focused on assessing the ecotoxicological properties of 3-Bromo-3'-Chloro-5'-Fluorobenzophenone. A study published in the Environmental Science & Technology (2021) evaluated the toxicity of this compound to aquatic organisms such as zebrafish and daphnia. The results indicated that while 3-Bromo-3'-Chloro-5'-Fluorobenzophenone exhibits low acute toxicity, long-term exposure may have adverse effects on aquatic ecosystems. This information is crucial for developing environmentally friendly synthetic routes and disposal methods.

In conclusion, 3-Bromo-3'-Chloro-5'-Fluorobenzophenone (CAS No. 844879-45-4) is a versatile compound with significant potential in various scientific and industrial applications. Its unique molecular structure makes it an attractive candidate for medicinal chemistry, materials science, and environmental studies. Ongoing research continues to uncover new possibilities for its use, underscoring its importance in advancing scientific knowledge and technological innovation.